4-[4-methyl-3-(2-oxo-1-imidazolidinyl)benzoyl]-1-phenyl-2-piperazinone
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Description
4-[4-methyl-3-(2-oxo-1-imidazolidinyl)benzoyl]-1-phenyl-2-piperazinone, also known as MIBP, is a synthetic compound that has been studied for its potential use in scientific research. MIBP is a member of the benzoylpiperazine family of compounds, which have been shown to have a variety of biological activities.
Scientific Research Applications
Antibacterial and Antifungal Activities
Research has demonstrated the synthesis and evaluation of compounds related to "4-[4-methyl-3-(2-oxo-1-imidazolidinyl)benzoyl]-1-phenyl-2-piperazinone" for potential antibacterial and antifungal activities. These compounds have been shown to possess moderate to significant activity against a range of Gram-positive and Gram-negative bacteria as well as fungi. Such findings suggest these compounds could serve as templates for the development of new antibacterial and antifungal agents (Fujita et al., 1996), (Guna et al., 2009).
Anti-inflammatory Activity
Several studies have synthesized and evaluated the anti-inflammatory properties of compounds structurally related to "4-[4-methyl-3-(2-oxo-1-imidazolidinyl)benzoyl]-1-phenyl-2-piperazinone." These compounds have been tested in vitro and in vivo for their ability to inhibit inflammatory responses, showing promising results that could lead to new anti-inflammatory therapies (Ahmed et al., 2017).
Anticancer Activity
Research into compounds with a similar structure has identified their potential utility in cancer treatment. Synthesized compounds were evaluated for their in vitro anticancer activity against various human cancer cell lines, including cervical and breast carcinoma. Some compounds demonstrated significant activity, highlighting their potential as templates for developing new anticancer drugs (Boddu et al., 2018).
Antioxidant and Anticorrosive Additives
Compounds related to "4-[4-methyl-3-(2-oxo-1-imidazolidinyl)benzoyl]-1-phenyl-2-piperazinone" have been synthesized and evaluated as antioxidant and anticorrosive additives for motor oils. These studies suggest their potential application in enhancing the longevity and performance of motor oils (Hassan et al., 2011).
properties
IUPAC Name |
4-[4-methyl-3-(2-oxoimidazolidin-1-yl)benzoyl]-1-phenylpiperazin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N4O3/c1-15-7-8-16(13-18(15)25-10-9-22-21(25)28)20(27)23-11-12-24(19(26)14-23)17-5-3-2-4-6-17/h2-8,13H,9-12,14H2,1H3,(H,22,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YQRDCDHIHPFNEP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)N2CCN(C(=O)C2)C3=CC=CC=C3)N4CCNC4=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[4-Methyl-3-(2-oxo-1-imidazolidinyl)benzoyl]-1-phenyl-2-piperazinone |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.